Cas no 835-71-2 (2-(p-Tolyl)benzoxazole)

2-(p-Tolyl)benzoxazole structure
2-(p-Tolyl)benzoxazole structure
Product Name:2-(p-Tolyl)benzoxazole
CAS No:835-71-2
MF:C14H11NO
MW:209.243243455887
MDL:MFCD00042917
CID:722462
PubChem ID:70039
Update Time:2025-09-19

2-(p-Tolyl)benzoxazole Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole,2-(4-methylphenyl)-
    • 2-(4-methylphenyl)-1,3-benzoxazole
    • 2-(p-Tolyl)Benzoxazole
    • 2-(p-Tolyl)-benzoxazole
    • 4-(2-Benzoxazolyl)toluene
    • Benzoxazole, 2-(4-methylphenyl)-
    • A840603
    • 2-(p-tolyl)benzo[d]oxazole
    • R 619
    • MFCD00042917
    • CCRIS 7878
    • 2-p-Tolyl-benzooxazole
    • SY033768
    • EINECS 212-643-6
    • UNII-L1I691076X
    • NS00038262
    • Q27282588
    • FT-0658898
    • L1I691076X
    • 2-(p-tolyl)-benzooxazole
    • AKOS000299885
    • AB00540803
    • Benzoxazole, 2-p-tolyl-
    • DTXSID7052575
    • 2-p-tolyl-benzoxazole
    • 835-71-2
    • 2-(4-Methylphenyl)benzoxazole
    • AS-16138
    • SCHEMBL592308
    • 2-(4-METHYLPHENYL)BENZO(D)OXAZOLE
    • InChI=1/C14H11NO/c1-10-6-8-11(9-7-10)14-15-12-4-2-3-5-13(12)16-14/h2-9H,1H
    • CS-0313866
    • 2-p-Tolylbenzoxazole
    • BB 0244260
    • BBL009456
    • 2-(p-tolyl)-1,3-benzoxazole
    • STK294618
    • 2-(p-Tolyl)benzoxazole
    • MDL: MFCD00042917
    • Inchi: 1S/C14H11NO/c1-10-6-8-11(9-7-10)14-15-12-4-2-3-5-13(12)16-14/h2-9H,1H3
    • InChI Key: UTMZWCTVPHAOJZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 209.084
  • Monoisotopic Mass: 209.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.155
  • Melting Point: 112-114 ºC
  • Boiling Point: 309 ºC
  • Flash Point: 125 ºC
  • Refractive Index: 1.623

2-(p-Tolyl)benzoxazole Security Information

2-(p-Tolyl)benzoxazole Pricemore >>

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